Cas no 2034282-19-2 (N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide)

N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide is a heterocyclic compound featuring a triazolopyrazine core linked to a pyridine moiety via an acetamide bridge. Its structural design incorporates an ethoxy group at the 8-position, enhancing solubility and modulating electronic properties. This compound is of interest in medicinal chemistry due to its potential as a kinase inhibitor or modulator of biological pathways involving pyrazine and pyridine interactions. The presence of both triazole and pyridine rings suggests possible applications in targeting protein-protein interactions or enzymatic processes. Its well-defined synthetic route allows for scalable production with high purity, making it suitable for research in drug discovery and biochemical studies.
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide structure
2034282-19-2 structure
Product Name:N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
CAS No:2034282-19-2
MF:C15H16N6O2
MW:312.326541900635
CID:5820635
PubChem ID:119102529
Update Time:2025-06-03

N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • KWKQKHJVGWHIRJ-UHFFFAOYSA-N
    • 4-Pyridineacetamide, N-[(8-ethoxy-1,2,4-triazolo[4,3-a]pyrazin-3-yl)methyl]-
    • N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
    • N-[(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-2-pyridin-4-ylacetamide
    • N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-2-(pyridin-4-yl)acetamide
    • F6524-4850
    • AKOS026694513
    • 2034282-19-2
    • Inchi: 1S/C15H16N6O2/c1-2-23-15-14-20-19-12(21(14)8-7-17-15)10-18-13(22)9-11-3-5-16-6-4-11/h3-8H,2,9-10H2,1H3,(H,18,22)
    • InChI Key: KWKQKHJVGWHIRJ-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(CC(NCC2N3C=CN=C(OCC)C3=NN=2)=O)=C1

Computed Properties

  • Exact Mass: 312.13347377g/mol
  • Monoisotopic Mass: 312.13347377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 94.3Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • pka: 13.15±0.46(Predicted)

N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-4850-2μmol
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6524-4850-5μmol
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
5μmol
$63.0 2023-09-08
Life Chemicals
F6524-4850-10μmol
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
10μmol
$69.0 2023-09-08
Life Chemicals
F6524-4850-20μmol
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
20μmol
$79.0 2023-09-08
Life Chemicals
F6524-4850-1mg
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
1mg
$54.0 2023-09-08
Life Chemicals
F6524-4850-2mg
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
2mg
$59.0 2023-09-08
Life Chemicals
F6524-4850-3mg
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
3mg
$63.0 2023-09-08
Life Chemicals
F6524-4850-4mg
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
4mg
$66.0 2023-09-08
Life Chemicals
F6524-4850-5mg
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
5mg
$69.0 2023-09-08
Life Chemicals
F6524-4850-10mg
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide
2034282-19-2
10mg
$79.0 2023-09-08

Additional information on N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide

N-({8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide: A Comprehensive Overview

The compound CAS No. 2034282-19-2, also known as N-({8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a triazolopyrazine ring system with an ethoxy group and a pyridine moiety, making it a versatile candidate for drug development.

Recent studies have highlighted the importance of heterocyclic compounds like triazolopyrazines in drug discovery. These structures are known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the ethoxy group in this compound adds to its hydrophobicity, potentially enhancing its bioavailability. Additionally, the pyridine ring contributes to the molecule's aromaticity and stability, which are critical for its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity. The use of advanced techniques such as microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable for large-scale manufacturing.

In terms of pharmacology, this compound has shown remarkable activity in vitro against several disease models. For instance, studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in cytokine production observed in experimental models. Furthermore, preliminary data suggest that it may also exhibit antioxidant properties, which could be beneficial in treating oxidative stress-related conditions.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that the compound binds effectively to key residues in target proteins, such as those involved in inflammatory pathways. These insights are crucial for guiding further optimization efforts and refining its therapeutic profile.

Another area of interest is the compound's potential application in oncology. Preclinical studies indicate that it may inhibit the growth of cancer cells by modulating specific signaling pathways. The ability to target multiple pathways simultaneously could make this compound a valuable addition to combination therapies.

The development of this compound also aligns with current trends in personalized medicine. Its structure allows for further functionalization, enabling researchers to tailor its properties to specific patient populations. For example, modifications to the ethoxy group or pyridine ring could enhance its selectivity or reduce potential side effects.

In conclusion, N-({8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-(pyridin-4-yl)acetamide represents a promising lead compound in drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a strong candidate for advancing into clinical trials. As research continues to uncover its full potential, this compound holds the promise of contributing significantly to the development of novel therapeutic agents.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.